Cas no 1214452-23-9 (4-Amino-6-(furan-2-yl)pyridazin-3-ol)

• Product Name: 4-Amino-6-(furan-2-yl)pyridazin-3-ol
• CAS No: 1214452-23-9
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 4775798
• Update Time: 2025-06-27

4-Amino-6-(furan-2-yl)pyridazin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-6-(furan-2-yl)pyridazin-3-ol
• 5-amino-3-(furan-2-yl)-1H-pyridazin-6-one
• 4-Amino-6-(furan-2-yl)pyridazin-3-ol

• Inchi： 1S/C8H7N3O2/c9-5-4-6(10-11-8(5)12)7-2-1-3-13-7/h1-4H,(H2,9,10)(H,11,12)
• InChI Key： HVPBVUZTMBMPTQ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=C(C(NN=1)=O)N

Computed Properties

• Exact Mass: 177.053826475 g/mol
• Monoisotopic Mass: 177.053826475 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 80.6
• Molecular Weight: 177.16

Additional information on 4-Amino-6-(furan-2-yl)pyridazin-3-ol

Introduction to 4-Amino-6-(furan-2-yl)pyridazin-3-ol (CAS No: 1214452-23-9)

4-Amino-6-(furan-2-yl)pyridazin-3-ol, identified by its Chemical Abstracts Service (CAS) number 1214452-23-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridazine class, a scaffold frequently explored in drug discovery due to its structural versatility and biological activity. The presence of both amino and hydroxyl functional groups, coupled with a furan substituent, makes it a promising candidate for further investigation into its pharmacological properties.

The molecular structure of 4-Amino-6-(furan-2-yl)pyridazin-3-ol consists of a pyridazine ring linked to a furan moiety at the 6-position and an amino group at the 4-position, with a hydroxyl group at the 3-position. This specific arrangement of functional groups suggests potential interactions with biological targets, including enzymes and receptors, which are critical for modulating various physiological processes. The compound's unique structural features have positioned it as a subject of interest for researchers aiming to develop novel therapeutic agents.

In recent years, there has been a growing emphasis on exploring novel heterocyclic compounds for their potential applications in medicine. Pyridazine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. For instance, several pyridazine-based compounds have shown promise in preclinical studies as inhibitors of kinases and other enzymes involved in cancer progression. The structural motif of 4-Amino-6-(furan-2-yl)pyridazin-3-ol aligns with this trend, making it an attractive candidate for further pharmacological evaluation.

One of the most compelling aspects of 4-Amino-6-(furan-2-yl)pyridazin-3-ol is its potential to serve as a lead compound for drug development. The combination of an amino group and a hydroxyl group provides multiple sites for chemical modification, allowing for the synthesis of derivatives with enhanced potency and selectivity. Additionally, the furan substituent can contribute to favorable pharmacokinetic properties, such as improved solubility and bioavailability. These features make it an ideal starting point for designing molecules that can interact effectively with biological targets.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising drug candidates. These technologies have enabled researchers to rapidly assess the binding affinity and selectivity of compounds like 4-Amino-6-(furan-2-yl)pyridazin-3-ol against various biological targets. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases, which are known to be overexpressed in various cancers. Such findings underscore its potential as a therapeutic agent.

The synthesis of 4-Amino-6-(furan-2-yl)pyridazin-3-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the furan substituent at the 6-position is particularly challenging due to its sensitivity to harsh reaction conditions. However, recent methodologies have demonstrated effective strategies for incorporating furan moieties into pyridazine derivatives without compromising structural integrity. These advancements have made it feasible to produce sufficient quantities of the compound for detailed biological testing.

In vitro studies have begun to elucidate the biological profile of 4-Amino-6-(furan-2-y l)pyridazin -3 -ol. Initial experiments indicate that this compound exhibits moderate activity against certain enzymatic targets, including kinases and phosphodiesterases. The presence of both amino and hydroxyl groups allows for hydrogen bonding interactions with these targets, which may contribute to its observed activity. Further investigations are underway to determine the exact mechanism of action and identify any potential off-target effects.

The potential therapeutic applications of 4-Amino -6-(furan -2 -yl)pyridazin -3 -ol are broad and include areas such as oncology, inflammation, and neurodegenerative diseases. In oncology research, compounds similar to this one have shown promise in disrupting signaling pathways that promote tumor growth and survival. Additionally, their ability to modulate inflammatory responses makes them relevant for treating chronic inflammatory conditions. The neuroprotective potential of pyridazine derivatives is also an area of active investigation.

One particularly exciting aspect is the possibility of developing 4-Amino -6-(furan -2 -yl)pyridazin -3 -ol as a prodrug or combination therapy agent. Prodrugs are designed to enhance delivery or bioavailability while minimizing side effects upon administration. By leveraging the structural features of this compound, researchers can explore prodrug formulations that improve therapeutic efficacy while reducing toxicity. Combination therapy approaches could also be explored by pairing 4-Amino -6-(furan -2 -yl)pyridazin -3 -ol with other agents that target different aspects of disease progression.

The future directions for research on 4-Amino -6-(furan -2 -yl)pyridazin -3 -ol include expanding its chemical diversity through scaffold hopping and analog synthesis. By modifying key functional groups or introducing new moieties, researchers can generate libraries of derivatives with tailored properties. High-throughput screening techniques will play a crucial role in identifying compounds with enhanced activity and selectivity against desired biological targets.

Regulatory considerations are also essential as research progresses toward clinical applications. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting rigorous toxicological assessments will be necessary before moving into human trials. Collaborations between academic institutions and pharmaceutical companies will be vital in navigating these regulatory pathways efficiently.

In conclusion,4-Amino -6-(furan -2 y l )py rid azin e 3 ol (CAS No: 12144 52 23 9) represents a promising avenue for drug discovery within the pharmaceutical industry Its unique structural features offer multiple opportunities f r modulating biolo gical targets making it an attractive candidate f r further investigation The combination o f academic research computational methods an d advanced synthetic techniques positions this compoun d as a strong contender f r future therapeutic applications